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Compound of Interest

Compound Name: Ethyl 3,5-dinitrobenzoate

Cat. No.: B1581897

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of Ethyl 3,5-
dinitrobenzoate, a compound often used in the derivatization of alcohols for characterization
and as a potential intermediate in pharmaceutical synthesis. The following sections detail the
chemical reaction, experimental procedures, and physical properties of the resulting ester.

Chemical Reaction

The synthesis involves the esterification of 3,5-dinitrobenzoyl chloride with ethanol. The
reaction proceeds via a nucleophilic acyl substitution mechanism where the ethanol acts as the
nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. The subsequent
loss of a chloride ion and a proton results in the formation of the ethyl ester and hydrochloric
acid as a byproduct.

Reaction Scheme:

Experimental Protocols

This section outlines the necessary reagents, equipment, and a step-by-step procedure for the
synthesis of Ethyl 3,5-dinitrobenzoate.

Materials and Reagents:

¢ 3,5-Dinitrobenzoyl chloride
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Ethanol (absolute or 95%)

Sodium carbonate (Na2COs) or Sodium hydroxide (NaOH) solution (2%)

Deionized water

e ICce

Equipment:

Round-bottom flask or a large test tube

o Reflux condenser (optional, depending on scale)
e Heating mantle or water bath

 Stirring apparatus (magnetic stirrer and stir bar)
e Hirsch funnel or Buchner funnel for filtration

e Filtration flask

» Beakers

e Glassrod

e Spatula

e Melting point apparatus

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask or large test tube, place 3,5-
dinitrobenzoyl chloride. For a small-scale reaction, one might use approximately 0.3 g of the
acid chloride.[1]

o Addition of Alcohol: Add a slight excess of ethanol to the reaction vessel. For 0.3 g of 3,5-
dinitrobenzoyl chloride, approximately 30 drops of ethanol can be used.[1]
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e Heating: Gently heat the mixture while stirring to melt the solid 3,5-dinitrobenzoyl chloride.
Maintain the temperature for approximately 5-10 minutes to ensure the reaction goes to
completion.[1][2] The mixture should remain in a liquid state during this time.[1]

o Cooling and Solidification: Allow the reaction mixture to cool to room temperature. The
product, crude Ethyl 3,5-dinitrobenzoate, should solidify. If it hardens, the crystalline mass
can be broken up with a spatula or glass rod.[1]

o Neutralization and Washing: Add approximately 5 mL of a 2% sodium carbonate or sodium
hydroxide solution to the solidified product and stir or grind the mixture vigorously for about 5
minutes.[1][3] This step neutralizes the hydrochloric acid byproduct and removes any
unreacted 3,5-dinitrobenzoyl chloride.

« |solation of Crude Product: Collect the solid crude product by vacuum filtration using a Hirsch
or Buchner funnel. Wash the solid with two portions of water to remove any remaining salts.

[1]

o Recrystallization: Purify the crude product by recrystallization. Transfer the solid to a beaker
and add a minimum amount of hot ethanol to dissolve it. If the solid is highly soluble, water
can be added dropwise to the hot solution until cloudiness appears, and then a few drops of
ethanol are added to redissolve the precipitate, ensuring a saturated solution.[3]

e Crystallization and Drying: Allow the solution to cool slowly to room temperature, and then
cool further in an ice bath to maximize crystal formation. Collect the purified crystals by
vacuum filtration, wash with a small amount of cold ethanol-water mixture, and dry them.[3]

Data Presentation

The following table summarizes the key quantitative data and physical properties of Ethyl 3,5-
dinitrobenzoate.
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Property Value Reference(s)
Molecular Formula CoHsN20s [41[5]
Molecular Weight 240.17 g/mol [41[6]

Melting Point 92-95 °C [4]

Boiling Point 382.88 °C [4]
Appearance Solid [6]

CAS Number 618-71-3 [5]

Visualizations

The following diagrams illustrate the chemical structure, the overall synthesis workflow, and the

reaction mechanism.
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Caption: Chemical reaction for the synthesis of Ethyl 3,5-dinitrobenzoate.
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Caption: Experimental workflow for the synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Ethyl 3,5-dinitrobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1581897#synthesis-of-ethyl-3-5-dinitrobenzoate-
from-3-5-dinitrobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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